1-allyl-4-[(4-methoxyphenyl)acetyl]piperazine

• IUPAC Name: 2-(4-methoxyphenyl)-1-(4-prop-2-enylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C16H22N2O2/c1-3-8-17-9-11-18(12-10-17)16(19)13-14-4-6-15(20-2)7-5-14/h3-7H,1,8-13H2,2H3
• InChI Key: DGFTYGRNXQJFAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)N2CCN(CC2)CC=C
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

“1-allyl-4-[(4-methoxyphenyl)acetyl]piperazine” is a chemical compound. It’s a derivative of piperazine, a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions.

Synthesis Analysis

The synthesis of piperazine derivatives has been a focus of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “this compound” would be based on the piperazine core structure, with the allyl group and the (4-methoxyphenyl)acetyl group attached at the 1 and 4 positions respectively.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on the specific conditions and reagents used. Piperazine derivatives are known to undergo a variety of reactions, including cyclization, ring opening, and cycloaddition.

Future Directions

The future directions for research on “1-allyl-4-[(4-methoxyphenyl)acetyl]piperazine” and similar compounds could include further exploration of their synthesis methods, investigation of their biological activity, and development of their potential applications in pharmaceuticals.